Cas no 1038223-03-8 ((Heptan-2-yl)[(pyridin-2-yl)methyl]amine)

• Product Name: (Heptan-2-yl)[(pyridin-2-yl)methyl]amine
• CAS No: 1038223-03-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 5215012
• PubChem ID: 43180679
• Update Time: 2026-03-06

(Heptan-2-yl)[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (heptan-2-yl)[(pyridin-2-yl)methyl]amine
• (Heptan-2-yl)(pyridin-2-ylmethyl)amine
• SB74960
• N-(pyridin-2-ylmethyl)heptan-2-amine
• (Heptan-2-yl)[(pyridin-2-yl)methyl]amine

• Inchi： 1S/C13H22N2/c1-3-4-5-8-12(2)15-11-13-9-6-7-10-14-13/h6-7,9-10,12,15H,3-5,8,11H2,1-2H3
• InChI Key： FQTSBJSAJYZXFO-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C(C)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• XLogP3: 3
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (Heptan-2-yl)[(pyridin-2-yl)methyl]amine

The Compound CAS No. 1038223-03-8: (Heptan-2-yl)[(pyridin-2-yl)methyl]amine

The compound with CAS No. 1038223-03-8, commonly referred to as (Heptan-2-yl)[(pyridin-2-yl)methyl]amine, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a heptan-2-yl group with a pyridin-2-ylmethyl group, resulting in a molecule with diverse functional groups and potential applications.

Recent studies have highlighted the importance of (Heptan-2-yl)[(pyridin-2-yl)methyl]amine in the development of novel catalysts and bioactive molecules. Its structure allows for easy modification, making it a valuable building block in the synthesis of complex organic compounds. Researchers have explored its role in click chemistry, where it serves as a precursor for the formation of stable covalent bonds under mild conditions.

In the context of drug discovery, this compound has been investigated for its potential as a template for bioisosteric replacements. Its ability to mimic the pharmacophore of existing drugs while offering improved pharmacokinetic properties has made it a subject of interest in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory activities, suggesting its potential in therapeutic applications.

The synthesis of (Heptan-2-yl)[(pyridin-2-yl)methyl]amine involves a multi-step process that typically begins with the alkylation of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are particularly relevant for industrial applications, where scalability is a critical factor.

In addition to its role in organic synthesis, this compound has found applications in the development of functional materials. Its ability to form self-assembled monolayers (SAMs) has been exploited in the creation of surfaces with tailored properties, such as enhanced hydrophobicity or conductivity. Such materials hold promise for use in sensors, electronics, and advanced coatings.

Moreover, the study of (Heptan-2-yl)[(pyridin-2-yl)methyl]amine has contributed to our understanding of intermolecular interactions and crystal engineering. Researchers have examined its crystallization behavior under various conditions, revealing insights into the design of polymorphic forms with desired physical properties. This knowledge is crucial for optimizing the storage and processing of pharmaceutical compounds.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a chemical building block ensures that it will remain a focal point in the development of innovative solutions across multiple disciplines.